Cas no 1214388-56-3 (3,5-Difluoro-2-(difluoromethoxy)pyridine)

• Product Name: 3,5-Difluoro-2-(difluoromethoxy)pyridine
• CAS No: 1214388-56-3
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4799325
• Update Time: 2025-05-24

3,5-Difluoro-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethoxy)pyridine

• Inchi： 1S/C6H3F4NO/c7-3-1-4(8)5(11-2-3)12-6(9)10/h1-2,6H
• InChI Key： SVHZJZDDZXRCQM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1OC(F)F)F

Computed Properties

• Exact Mass: 181.01507637 g/mol
• Monoisotopic Mass: 181.01507637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.09
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Difluoro-2-(difluoromethoxy)pyridine

Introduction to 3,5-Difluoro-2-(difluoromethoxy)pyridine (CAS No. 1214388-56-3)

3,5-Difluoro-2-(difluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1214388-56-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of nitrogen in their structure, which often enhances their biological activity and reactivity. The introduction of fluorine atoms and fluoroalkoxy groups at specific positions in the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The structural features of 3,5-Difluoro-2-(difluoromethoxy)pyridine make it particularly interesting for medicinal chemists. The fluorine atoms at the 3rd and 5th positions, along with the difluoromethoxy group at the 2nd position, contribute to its high lipophilicity and metabolic stability. These properties are crucial for improving the pharmacokinetic profiles of drug candidates, including their bioavailability, half-life, and resistance to enzymatic degradation. Furthermore, the electron-withdrawing nature of fluorine can modulate the reactivity of adjacent functional groups, allowing for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing fluorinated pyridines as key intermediates in drug discovery. One notable area of interest is their application in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. For instance, studies have demonstrated that incorporating fluorinated pyridines into kinase inhibitors can enhance binding affinity to target enzymes by improving interactions with critical amino acid residues. The 3,5-Difluoro-2-(difluoromethoxy)pyridine scaffold has been explored in several preclinical studies as a potential lead compound for such applications.

Another emerging field where this compound has shown promise is in the development of antiviral agents. The unique electronic properties of fluorinated pyridines can influence the binding affinity and selectivity of viral proteases and polymerases. A recent publication highlighted the use of 3,5-Difluoro-2-(difluoromethoxy)pyridine in designing inhibitors against RNA viruses, demonstrating its potential as a starting point for novel antiviral therapies. The compound’s ability to undergo further functionalization allows researchers to fine-tune its properties for specific viral targets.

The agrochemical industry has also recognized the value of fluorinated pyridines in developing next-generation pesticides and herbicides. These compounds often exhibit improved environmental stability and efficacy due to the presence of fluorine atoms. For example, derivatives of 3,5-Difluoro-2-(difluoromethoxy)pyridine have been investigated as potent herbicides that selectively target weed species while minimizing harm to crops. The structural versatility of this scaffold enables the creation of compounds with tailored biological activities suitable for various agricultural applications.

From a synthetic chemistry perspective, 3,5-Difluoro-2-(difluoromethoxy)pyridine serves as a versatile building block for constructing more complex molecules. Advanced synthetic methodologies have been developed to introduce fluorine atoms and fluoroalkoxy groups with high precision, ensuring minimal side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes have been particularly effective in generating derivatives of this compound with desired functionalities. These synthetic advances have facilitated rapid progress in drug discovery programs that rely on fluorinated pyridines.

The pharmacological properties of 3,5-Difluoro-2-(difluoromethoxy)pyridine have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate solubility in water and lipids, making it suitable for formulation into various drug delivery systems. Additionally, its metabolic stability has been assessed through liver microsome assays, revealing a favorable profile for oral administration. These findings support its potential as an intermediate in the development of therapeutic agents with improved pharmacokinetic characteristics.

In conclusion,3,5-Difluoro-2-(difluoromethoxy)pyridine (CAS No. 1214388-56-3) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable asset for researchers seeking novel molecular scaffolds. As advancements continue in fluorinated chemistry,3,5-Difluoro-2-(difluoromethoxy)pyridine is expected to play an increasingly important role in addressing unmet medical needs and developing sustainable agricultural solutions.